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Abstract
This technical guide provides an in-depth overview of carbon diselenide (CSe₂), a versatile

yet hazardous compound with significant applications in materials science and organic

synthesis. This document details its chemical identity, physical and spectroscopic properties,

and provides a thorough examination of its synthesis and key reactions, including high-

pressure polymerization and its role as a precursor in the synthesis of tetraselenafulvalenes.

Detailed experimental protocols for its synthesis and major reactions are provided to facilitate

reproducible research. Furthermore, this guide includes visualizations of key reaction pathways

and experimental workflows to enhance understanding of the complex processes involving this

compound.

Chemical Identity and Properties
Carbon diselenide, systematically named methanediselone under IUPAC nomenclature, is an

inorganic compound with the chemical formula CSe₂.[1] Its Chemical Abstracts Service (CAS)

Registry Number is 506-80-9.[1]

Physical Properties
Carbon diselenide is a yellow-orange, oily liquid with a pungent, unpleasant odor.[1] It is

sensitive to light and is insoluble in water but soluble in various organic solvents.[1] A summary
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of its key physical properties is presented in Table 1.

Property Value Reference(s)

Molecular Formula CSe₂ [1]

Molar Mass 169.953 g·mol⁻¹ [1]

Appearance Yellow-orange oily liquid [1]

Odor Pungent, unpleasant [1]

Density 2.6824 g/cm³ [1]

Melting Point -43.7 °C [1]

Boiling Point 125.5 °C [1]

Solubility in Water 0.054 g/(100 mL) [1]

Solubility Soluble in CS₂, toluene [1]

Dipole Moment 0 D [1]

Flash Point 30 °C [1]

Spectroscopic Data
The spectroscopic properties of carbon diselenide are crucial for its characterization.

NMR Spectroscopy: The ¹³C NMR and ⁷⁷Se NMR spectra of carbon diselenide have been

studied to understand its electronic structure.

Infrared (IR) and Raman Spectroscopy: As a linear molecule with D∞h symmetry, carbon
diselenide exhibits characteristic vibrational modes.[1] The antisymmetric stretching mode is

observed in the IR spectrum, while the symmetric stretching mode is Raman active.

Synthesis of Carbon Diselenide
Carbon diselenide can be synthesized by the reaction of selenium powder with

dichloromethane vapor at elevated temperatures.[1]
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Experimental Protocol: Synthesis from Selenium and
Dichloromethane
Materials:

Selenium powder

Dichloromethane (CH₂Cl₂)

Inert gas (e.g., nitrogen or argon)

Tube furnace

Gas washing bottles

Cold trap (e.g., liquid nitrogen)

Procedure:

A quartz tube is packed with selenium powder and placed in a tube furnace.

An inert gas is passed through a gas washing bottle containing dichloromethane to carry its

vapor into the reaction tube.

The furnace is heated to approximately 550 °C.

The reaction (2 Se + CH₂Cl₂ → CSe₂ + 2 HCl) occurs in the gas phase.[1]

The product stream is passed through a cold trap to condense the carbon diselenide.

The crude product can be purified by vacuum distillation.

Key Reactions and Applications
Carbon diselenide is a valuable precursor in the synthesis of various organic selenium

compounds, particularly organic conductors and superconductors.

High-Pressure Polymerization
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Under high pressure, carbon diselenide undergoes polymerization to form a black,

semiconducting solid.[2][3] The polymer is believed to have a head-to-head structure with a

repeating unit of [−C(=Se)−Se−]n.[1]

Experimental Protocol: High-Pressure Polymerization
Materials:

Carbon diselenide

Solvent (e.g., methylene chloride or dioxane)

High-pressure apparatus

Procedure:

A solution of carbon diselenide in the chosen solvent is prepared.

The solution is placed in a high-pressure cell.

The pressure is increased to approximately 5000 atm.[2]

The temperature is raised to 100 °C and maintained for 20 hours.[2]

After cooling and depressurization, the resulting black solid polymer is collected, washed

with a suitable solvent, and dried. A yield of 95% has been reported for this process.[2]

Synthesis of Tetraselenafulvalenes (TSF)
Carbon diselenide is a key reagent in the synthesis of tetraselenafulvalenes, which are

important components of organic conductors. A general workflow for the synthesis of a TSF

derivative from an alkyne and carbon diselenide is depicted below.
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Caption: Synthetic pathway for a tetraselenafulvalene derivative.[4]

Reaction with Secondary Amines
Carbon diselenide readily reacts with secondary amines to form dialkyldiselenocarbamates.[1]

This reaction is analogous to the reaction of carbon disulfide with secondary amines.

Reactants

Product

Carbon Diselenide (CSe₂) Nucleophilic
Attack
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(e.g., Diethylamine)

Dialkyldiselenocarbamate Salt

Click to download full resolution via product page

Caption: Reaction of carbon diselenide with a secondary amine.
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Safety and Handling
Carbon diselenide is a highly toxic compound and should be handled with extreme caution in

a well-ventilated fume hood. It has a high vapor pressure, presenting a significant inhalation

hazard.[1] Due to its unpleasant odor and toxicity, synthetic routes that avoid the use of carbon
diselenide are often preferred when possible.[1]

Conclusion
Carbon diselenide, despite its hazardous nature, remains a valuable reagent in specialized

areas of chemistry, particularly in the synthesis of selenium-containing organic materials. A

thorough understanding of its properties, synthesis, and reactivity, as provided in this guide, is

essential for its safe and effective use in research and development. The detailed protocols and

workflow visualizations are intended to support the scientific community in exploring the

potential of this unique compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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